Cas no 2228718-35-0 (O-2-methyl-2-(oxan-4-yl)propylhydroxylamine)

• Product Name: O-2-methyl-2-(oxan-4-yl)propylhydroxylamine
• CAS No: 2228718-35-0
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6191041
• PubChem ID: 68273283
• Update Time: 2025-06-30

O-2-methyl-2-(oxan-4-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-methyl-2-(oxan-4-yl)propylhydroxylamine
• O-[2-methyl-2-(oxan-4-yl)propyl]hydroxylamine
• 2228718-35-0
• EN300-1790773
• SCHEMBL12461133

• Inchi： 1S/C9H19NO2/c1-9(2,7-12-10)8-3-5-11-6-4-8/h8H,3-7,10H2,1-2H3
• InChI Key： PTCBQGWULDSNOS-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C)(C)CON

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-methyl-2-(oxan-4-yl)propylhydroxylamine

Recent Advances in the Study of O-2-methyl-2-(oxan-4-yl)propylhydroxylamine (CAS: 2228718-35-0)

O-2-methyl-2-(oxan-4-yl)propylhydroxylamine (CAS: 2228718-35-0) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This hydroxylamine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and as a building block for more complex pharmacophores. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its mechanism of action and potential therapeutic benefits.

The compound's unique structural features, including the oxan-4-yl moiety and the hydroxylamine functional group, contribute to its reactivity and biological activity. Researchers have explored its role as a precursor in the synthesis of more complex molecules, particularly in the context of drug discovery. The presence of the hydroxylamine group makes it a valuable intermediate for the construction of nitrogen-containing heterocycles, which are prevalent in many pharmaceutical agents.

Recent synthetic approaches to O-2-methyl-2-(oxan-4-yl)propylhydroxylamine have focused on improving yield and purity while maintaining scalability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized route starting from commercially available 4-oxane carboxylic acid, achieving an overall yield of 68% with excellent purity (>99%). This advancement is particularly significant for potential industrial applications where large-scale production might be required.

From a biological perspective, preliminary studies have indicated that O-2-methyl-2-(oxan-4-yl)propylhydroxylamine exhibits moderate inhibitory activity against certain metalloenzymes, particularly those containing zinc in their active sites. This property has sparked interest in its potential application in diseases where metalloenzyme inhibition is therapeutic, such as in certain cancers and inflammatory conditions. However, further studies are needed to fully characterize its selectivity and potency profile.

The compound's physicochemical properties have been extensively characterized in recent research. It demonstrates good solubility in both aqueous and organic solvents, with a logP value of 1.2, suggesting favorable membrane permeability. Stability studies have shown that it remains stable under physiological pH conditions for up to 24 hours, making it suitable for further pharmacological evaluation.

Current challenges in the development of O-2-methyl-2-(oxan-4-yl)propylhydroxylamine include optimizing its pharmacokinetic profile and reducing potential off-target effects. Researchers are exploring various prodrug strategies and structural modifications to address these limitations while preserving its desirable biological activities. The compound's versatility as a synthetic intermediate continues to make it a valuable tool in medicinal chemistry research.

Future research directions for O-2-methyl-2-(oxan-4-yl)propylhydroxylamine include comprehensive toxicological evaluation, detailed mechanism of action studies, and exploration of its potential in combination therapies. As the understanding of its biological activities deepens, this compound may serve as a foundation for developing new classes of therapeutic agents targeting specific disease pathways.